3-((4-(6-Methylbenzo[d]thiazol-2-yl)phenyl)carbamoyl)cyclopentanecarboxylic acid

• IUPAC Name: 3-[[4-(6-methyl-1,3-benzothiazol-2-yl)phenyl]carbamoyl]cyclopentane-1-carboxylic acid
• InChI: InChI=1S/C21H20N2O3S/c1-12-2-9-17-18(10-12)27-20(23-17)13-5-7-16(8-6-13)22-19(24)14-3-4-15(11-14)21(25)26/h2,5-10,14-15H,3-4,11H2,1H3,(H,22,24)(H,25,26)
• InChI Key: OUAZWUKQRHZQNC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC=C(C=C3)NC(=O)C4CCC(C4)C(=O)O
• Molecular Formula: C21H20N2O3S
• Molecular Weight: 380.5 g/mol

Description

The compound you mentioned is a complex organic molecule that contains a benzothiazole moiety (a heterocyclic compound containing a benzene ring fused to a thiazole ring), a phenyl group (a functional group derived from benzene), a carbamoyl group (derived from carbamic acid), and a cyclopentanecarboxylic acid moiety.

Molecular Structure Analysis

The molecular structure of this compound would likely be determined using techniques such as infrared spectroscopy (IR), nuclear magnetic resonance spectroscopy (NMR), and mass spectrometry.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by its functional groups. For example, the presence of the carboxylic acid group could make it acidic, and the presence of the benzothiazole and phenyl groups could contribute to its aromaticity.

Scientific Research Applications

Antitumor and Cytotoxic Activity

Thiazoles have demonstrated antitumor and cytotoxic effects. Although we lack specific studies on this compound, its thiazole ring could contribute to these activities. . Further investigations are needed to assess its potential in cancer therapy.

COX-1 Inhibition

Thiazole derivatives have been evaluated for COX-1 (cyclooxygenase-1) inhibition. While data on this specific compound are limited, its thiazole structure suggests possible COX-1 inhibitory effects. .

Mechanism of Action

Target of Action

They have been reported to exhibit antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .

Mode of Action

For instance, some thiazole derivatives have been found to inhibit COX-1, a key enzyme involved in inflammation .

Biochemical Pathways

For instance, some thiazole derivatives have been found to induce S phase arrest, up-regulate pro-apoptotic proteins, down-regulate anti-apoptotic proteins, activate caspase-3, and subsequently induce mitochondrial dysfunction to induce cell apoptosis .

Pharmacokinetics

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes . These properties could influence the bioavailability of the compound.

Result of Action

For instance, some thiazole derivatives have been found to exhibit cytotoxic activity on human tumor cell lines .

Action Environment

The solubility of thiazole in various solvents suggests that the compound’s action could be influenced by the solvent environment .

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could potentially explore the synthesis of this compound, its properties, and its potential applications. For example, given the biological activity of similar compounds, it could be interesting to explore its potential as a pharmaceutical compound.